Cas no 2410594-78-2 ((1R,3R,4S)-3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid)

• Product Name: (1R,3R,4S)-3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid
• CAS No: 2410594-78-2
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 4770247
• Update Time: 2026-02-26

(1R,3R,4S)-3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3R,4S)-3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid

• Inchi： 1S/C6H8O3/c7-4-2-6(5(8)9)1-3(4)6/h3-4,7H,1-2H2,(H,8,9)/t3-,4-,6-/m1/s1
• InChI Key： QNKKPMSKYVHIFK-ZMIZWQJLSA-N
• SMILES： O[C@@H]1C[C@]2(C(=O)O)C[C@@H]21

Computed Properties

• Exact Mass: 128.047344113 g/mol
• Monoisotopic Mass: 128.047344113 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 57.5
• Molecular Weight: 128.13

Additional information on (1R,3R,4S)-3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid

Comprehensive Analysis of (1R,3R,4S)-3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid (CAS No. 2410594-78-2)

The compound (1R,3R,4S)-3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid (CAS No. 2410594-78-2) is a highly specialized bicyclic carboxylic acid derivative with significant potential in pharmaceutical and organic synthesis applications. Its unique stereochemistry and functional groups make it a valuable intermediate for drug discovery, particularly in the development of chiral therapeutics and enzyme inhibitors. Researchers are increasingly focusing on this compound due to its rigid bicyclo[2.1.0]pentane scaffold, which offers enhanced metabolic stability compared to linear analogs—a critical factor in modern medicinal chemistry optimization.

Recent trends in AI-driven drug design have highlighted the importance of structurally constrained molecules like (1R,3R,4S)-3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid. Computational studies suggest its potential as a bioisostere for proline derivatives in peptide mimetics, addressing common challenges in oral bioavailability. The compound's three-dimensional complexity aligns with current industry demands for "escape from flatland" strategies, as evidenced by its growing mentions in fragment-based drug discovery literature.

The synthesis of CAS 2410594-78-2 typically involves asymmetric catalytic routes, with particular emphasis on stereoselective hydroxylation at the C3 position. Analytical characterization via NMR crystallography confirms its absolute configuration, while molecular docking simulations explore its interactions with biological targets. These methodologies respond to frequent search queries about "verification of chiral purity" and "computational prediction of bioactive conformations"—key concerns for researchers working with stereochemically complex intermediates.

From a commercial perspective, the compound addresses multiple green chemistry priorities. Its bicyclic structure often requires fewer synthetic steps than comparable acyclic compounds, reducing E-factor (environmental impact factor) in production. This aligns with growing industry searches for "sustainable chiral building blocks" and "atom-economical synthesis." Furthermore, the hydroxyl and carboxyl moieties provide versatile handles for click chemistry applications, meeting demand in bioconjugation and prodrug development.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have sparked renewed interest in CAS 2410594-78-2. Its ability to serve as a spacer moiety between E3 ligase binders and target proteins makes it valuable for targeted protein degradation platforms—a hot topic receiving over 200% more search volume since 2022. The compound's conformational rigidity may address common linker-related stability issues in these bifunctional molecules.

Quality control protocols for (1R,3R,4S)-3-Hydroxybicyclo[2.1.0]pentane-1-carboxylic acid emphasize HPLC-UV/MS analysis with chiral stationary phases, reflecting industry standards for high-purity intermediates. Stability studies indicate optimal storage at -20°C under inert atmosphere—information frequently sought in "handling sensitive chiral compounds" search queries. These protocols ensure compliance with stringent requirements for GMP-grade starting materials in clinical-stage pharmaceuticals.

The compound's patent landscape reveals strategic use in CNS drug development, particularly for modulating neurotransmitter receptors. This correlates with rising searches for "blood-brain barrier permeable scaffolds." Its bicyclo[2.1.0]pentane core demonstrates favorable logP values (predicted 0.9-1.2) and polar surface area (85-95 Ų), making it attractive for neurological disorder research—a field generating 35% of recent academic citations for this CAS number.

Future research directions may explore the compound's utility in macrocyclic therapeutics, where its constrained geometry could enhance target selectivity. The presence of both hydrogen bond donor (hydroxyl) and acceptor (carboxyl) groups suggests potential in allosteric modulator design, addressing growing interest in "non-competitive enzyme inhibition" strategies. As synthetic methodologies advance, scaled production of CAS 2410594-78-2 could meet expanding demand from both academic labs and industrial R&D facilities worldwide.